3,4-dihydro-3,3-dimethyl-2H-1,5-benzodioxepine
Cat. No. B8528721
M. Wt: 178.23 g/mol
InChI Key: NIDLFHBUQNLNFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05420273
Procedure details
8.55 g of 3,4-dihydro-3,3-dimethyl-2H-1,5-benzodioxepine (see Example 10) were dissolved in 70 ml of methylene chloride (CH2Cl2) and treated at 0° C. under an Argon atmosphere with a solution of 8.0 g of Br2 in 30 ml of CH2Cl2. The mixture was warmed to room temperature and left to react for 1 hour. It was then poured on to ice and extracted with ether. Washing with NaHCO3 solution and water, drying and evaporation yielded 13.35 g of 7-bromo-3,4-dihydro-3,3-dimethyl-2H-1,5-benzodioxepine as a colorless oil which was 94.5% pure and which contained 4.7% of starting material; it was processed in the crude state.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1([CH3:13])[CH2:8][O:7][C:6]2[CH:9]=[CH:10][CH:11]=[CH:12][C:5]=2[O:4][CH2:3]1.[Br:14]Br>C(Cl)Cl>[Br:14][C:10]1[CH:11]=[CH:12][C:5]2[O:4][CH2:3][C:2]([CH3:13])([CH3:1])[CH2:8][O:7][C:6]=2[CH:9]=1
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Inputs
Step One
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Name
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|
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Quantity
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8.55 g
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Type
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reactant
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Smiles
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CC1(COC2=C(OC1)C=CC=C2)C
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Name
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Quantity
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70 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WAIT
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Type
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WAIT
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Details
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left
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CUSTOM
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Type
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CUSTOM
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Details
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to react for 1 hour
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Duration
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1 h
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ADDITION
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Type
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ADDITION
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Details
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It was then poured on to ice
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ether
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WASH
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Type
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WASH
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Details
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Washing with NaHCO3 solution and water
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CUSTOM
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Type
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CUSTOM
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Details
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drying
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CUSTOM
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Type
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CUSTOM
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Details
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evaporation
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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BrC1=CC2=C(OCC(CO2)(C)C)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 13.35 g | |
| YIELD: CALCULATEDPERCENTYIELD | 108.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
